Cas no 1803582-15-1 (2-Amino-3-cyclobutylpropan-1-ol hydrochloride)

• Product Name: 2-Amino-3-cyclobutylpropan-1-ol hydrochloride
• CAS No: 1803582-15-1
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28954280
• CID: 4616040
• PubChem ID: 119031850
• Update Time: 2025-10-29

2-Amino-3-cyclobutylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-cyclobutylpropan-1-ol hydrochloride
• 2-amino-3-cyclobutylpropan-1-ol;hydrochloride
• 2-Amino-3-cyclobutylpropan-1-ol hydrochloride

• MDL： MFCD28954280
• Inchi： 1S/C7H15NO.ClH/c8-7(5-9)4-6-2-1-3-6;/h6-7,9H,1-5,8H2;1H
• InChI Key： QFSWLVKHDSQTEM-UHFFFAOYSA-N
• SMILES： Cl.OCC(CC1CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-3-cyclobutylpropan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-3-cyclobutylpropan-1-ol hydrochloride (CAS No. 1803582-15-1)

2-Amino-3-cyclobutylpropan-1-ol hydrochloride (CAS No. 1803582-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl ring structure and amino alcohol functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₁₆ClNO, and structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 2-Amino-3-cyclobutylpropan-1-ol hydrochloride is driven by its potential applications in precision medicine and targeted drug delivery systems. Researchers are exploring its role in modulating neurotransmitter receptors, which aligns with current trends in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its hydrochloride salt form enhances solubility, a critical factor in pharmacokinetic optimization—a hot topic in modern drug design.

From a synthetic chemistry perspective, the cyclobutyl moiety in this compound offers intriguing steric and electronic properties. This feature is increasingly exploited in fragment-based drug design (FBDD), a strategy gaining traction due to its efficiency in identifying high-affinity ligands. The compound's chiral center also makes it relevant for asymmetric synthesis, addressing the pharmaceutical industry's demand for enantiomerically pure substances.

Analytical studies of CAS 1803582-15-1 typically employ advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's importance in quality control workflows. Recent publications highlight its use in developing proteolysis-targeting chimeras (PROTACs), an innovative therapeutic modality that leverages the body's protein degradation machinery—a subject frequently searched in academic and biotech circles.

The stability profile of 2-Amino-3-cyclobutylpropan-1-ol hydrochloride under various pH conditions makes it suitable for formulation studies, another area of intense research interest. Its compatibility with lipid-based delivery systems positions it as a candidate for improving blood-brain barrier penetration, a persistent challenge in CNS drug development.

In the context of green chemistry trends, synthetic routes for this compound are being optimized to reduce environmental footprint. This aligns with industry-wide efforts to adopt sustainable manufacturing practices, a priority for regulatory agencies and ethically conscious consumers alike.

As research continues, 2-Amino-3-cyclobutylpropan-1-ol hydrochloride demonstrates promise in structure-activity relationship (SAR) studies for various receptor targets. Its molecular architecture serves as a template for designing next-generation therapeutics with improved selectivity and reduced off-target effects—key considerations in contemporary personalized medicine approaches.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed using computational chemistry tools. This integration of in silico modeling with experimental validation represents the cutting edge of drug discovery informatics, a field experiencing rapid growth due to AI advancements.

Quality standards for CAS 1803582-15-1 typically require ≥98% purity, with strict control of genotoxic impurities—a regulatory focus area in pharmaceutical development. Analytical method development for this compound often involves ICH Q2(R1)-validated procedures, ensuring compliance with international guidelines.

Looking forward, the scientific community anticipates expanded applications of 2-Amino-3-cyclobutylpropan-1-ol hydrochloride in bioconjugation chemistry and prodrug design. These directions respond to market demands for improved drug bioavailability and targeted action, reflecting broader shifts toward patient-centric therapeutics.